Cas no 2228370-84-9 (1-(3,6-dichloropyridazin-4-yl)cyclopropan-1-amine)

• Product Name: 1-(3,6-dichloropyridazin-4-yl)cyclopropan-1-amine
• CAS No: 2228370-84-9
• MF: C₇H₇Cl₂N₃
• MW: 204.056578874588
• CID: 6541384
• PubChem ID: 165797225
• Update Time: 2025-07-19

1-(3,6-dichloropyridazin-4-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3,6-dichloropyridazin-4-yl)cyclopropan-1-amine
• EN300-1978376
• 2228370-84-9

• Inchi： 1S/C7H7Cl2N3/c8-5-3-4(6(9)12-11-5)7(10)1-2-7/h3H,1-2,10H2
• InChI Key： UYCKPIHRIPESSH-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(N=N1)Cl)C1(CC1)N

Computed Properties

• Exact Mass: 203.0017026g/mol
• Monoisotopic Mass: 203.0017026g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 51.8Ų

Additional information on 1-(3,6-dichloropyridazin-4-yl)cyclopropan-1-amine

Introduction to 1-(3,6-dichloropyridazin-4-yl)cyclopropan-1-amine (CAS No. 2228370-84-9)

1-(3,6-dichloropyridazin-4-yl)cyclopropan-1-amine, with the CAS number 2228370-84-9, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclopropane ring and a dichloropyridazine moiety. These structural elements contribute to its potential biological activities and therapeutic applications.

The chemical structure of 1-(3,6-dichloropyridazin-4-yl)cyclopropan-1-amine can be represented as C₉H₈Cl₂N₃. The presence of the dichloropyridazine ring imparts specific electronic and steric properties that are crucial for its biological interactions. The cyclopropane ring, being a highly strained three-membered ring, adds to the compound's rigidity and conformational stability, which can influence its binding affinity to various biological targets.

In recent years, there has been a growing interest in the development of small molecules with potential therapeutic applications in various diseases. 1-(3,6-dichloropyridazin-4-yl)cyclopropan-1-amine has been studied for its potential as a lead compound in drug discovery. Research has shown that this compound exhibits promising pharmacological properties, including anti-inflammatory, anti-cancer, and neuroprotective effects.

Anti-inflammatory Activity: One of the key areas of research for 1-(3,6-dichloropyridazin-4-yl)cyclopropan-1-amine is its anti-inflammatory potential. In vitro studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This suggests that it may have therapeutic potential in inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Anti-cancer Activity: Another significant area of investigation is the anti-cancer properties of 1-(3,6-dichloropyridazin-4-yl)cyclopropan-1-amine. Preclinical studies have shown that this compound can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK.

Neuroprotective Effects: Recent studies have also explored the neuroprotective effects of 1-(3,6-dichloropyridazin-4-yl)cyclopropan-1-amine. In animal models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease, this compound has been shown to reduce oxidative stress and prevent neuronal cell death. These findings suggest that it may have potential as a neuroprotective agent in the treatment of these conditions.

The pharmacokinetic properties of 1-(3,6-dichloropyridazin-4-yl)cyclopropan-1-amine have also been investigated. Studies have shown that it has good oral bioavailability and favorable pharmacokinetic parameters, making it a promising candidate for further development as a therapeutic agent. However, further research is needed to optimize its pharmacological profile and to evaluate its safety and efficacy in clinical settings.

In conclusion, 1-(3,6-dichloropyridazin-4-yl)cyclopropan-1-amine (CAS No. 2228370-84-9) is a promising compound with diverse biological activities. Its unique chemical structure and pharmacological properties make it an attractive lead compound for drug discovery and development. Ongoing research continues to explore its potential therapeutic applications in various diseases, highlighting its significance in the field of medicinal chemistry.